Cas no 942012-40-0 (N'-(4-chlorophenyl)methyl-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylethanediamide)

• Product name: N'-(4-chlorophenyl)methyl-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylethanediamide
• CAS No: 942012-40-0
• MF: C₂₀H₂₀ClN₃O₃
• MW: 385.844103813171
• CID: 5503771

N'-(4-chlorophenyl)methyl-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-chlorophenyl)methyl]-N'-[4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl]oxamide
• N'-(4-chlorophenyl)methyl-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylethanediamide

• Inchi： 1S/C20H20ClN3O3/c1-13-4-9-16(11-17(13)24-10-2-3-18(24)25)23-20(27)19(26)22-12-14-5-7-15(21)8-6-14/h4-9,11H,2-3,10,12H2,1H3,(H,22,26)(H,23,27)
• InChI Key： PONYBFWPSOCKOA-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(Cl)C=C1)(=O)C(NC1=CC=C(C)C(N2CCCC2=O)=C1)=O

Additional information on N'-(4-chlorophenyl)methyl-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylethanediamide

Comprehensive Analysis of N'-(4-chlorophenyl)methyl-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylethanediamide (CAS No. 942012-40-0)

The compound N'-(4-chlorophenyl)methyl-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylethanediamide, identified by its CAS No. 942012-40-0, is a sophisticated organic molecule with significant potential in pharmaceutical and biochemical research. Its intricate structure, featuring a 4-chlorophenyl group and a 2-oxopyrrolidin-1-yl moiety, makes it a subject of interest for researchers exploring novel therapeutic agents. This compound is often discussed in the context of drug discovery and medicinal chemistry, particularly for its potential role in modulating biological pathways.

In recent years, the scientific community has shown growing interest in N'-(4-chlorophenyl)methyl-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylethanediamide due to its unique structural attributes. The presence of the chlorophenyl group suggests potential interactions with aromatic systems in biological targets, while the 2-oxopyrrolidin-1-yl fragment may contribute to its pharmacokinetic properties. Researchers are particularly intrigued by its possible applications in central nervous system (CNS) disorders, given the prevalence of similar structures in neuroactive compounds.

The synthesis and characterization of CAS No. 942012-40-0 have been topics of discussion in academic circles. Modern techniques such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC) are commonly employed to verify its purity and structural integrity. These methods align with the broader trend of quality control in pharmaceutical development, a hot topic in the industry as regulatory standards become increasingly stringent.

One of the most frequently searched questions regarding this compound is its solubility profile and stability under various conditions. Preliminary studies suggest that N'-(4-chlorophenyl)methyl-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylethanediamide exhibits moderate solubility in polar organic solvents, which is crucial for its formulation in potential drug products. This characteristic is particularly relevant given the current focus on bioavailability enhancement in drug development.

The mechanism of action of this compound remains an area of active investigation. Computational modeling studies have proposed potential interactions with enzyme active sites and receptor binding pockets, making it a candidate for further structure-activity relationship (SAR) studies. These investigations are timely, as the pharmaceutical industry increasingly relies on computer-aided drug design (CADD) to accelerate discovery pipelines.

From a commercial perspective, CAS No. 942012-40-0 has garnered attention from contract research organizations (CROs) and pharmaceutical companies specializing in niche therapeutic areas. The compound's molecular complexity presents both challenges and opportunities in process chemistry and scale-up production, topics that dominate current discussions in chemical manufacturing optimization.

Environmental considerations surrounding N'-(4-chlorophenyl)methyl-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylethanediamide have also emerged as a discussion point. Researchers are evaluating its biodegradation pathways and ecotoxicological profile, reflecting the growing emphasis on green chemistry principles in synthetic organic chemistry. These studies contribute to the broader conversation about sustainable pharmaceutical development.

In the context of intellectual property, several patents mentioning derivatives of 942012-40-0 have been filed in recent years, indicating commercial interest in this chemical space. This aligns with current trends in pharmaceutical patent landscapes, where novel molecular entities with potential therapeutic applications are highly valued.

Analytical challenges associated with N'-(4-chlorophenyl)methyl-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylethanediamide have prompted the development of specialized analytical methods. The compound's UV absorption characteristics and mass spectral fragmentation patterns are of particular interest to researchers working in analytical chemistry and metabolite identification.

Looking forward, the scientific community anticipates more detailed studies on the biological activity and toxicological profile of this compound. Such research would address common queries about its potential therapeutic index and selectivity, which are critical parameters in modern drug discovery programs focused on precision medicine approaches.

The storage and handling recommendations for CAS No. 942012-40-0 typically emphasize protection from moisture and extreme temperatures, reflecting standard practices for organic compound preservation. These guidelines are particularly relevant given the increasing implementation of quality by design (QbD) principles in chemical storage and distribution.

In conclusion, N'-(4-chlorophenyl)methyl-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylethanediamide represents an intriguing case study in contemporary medicinal chemistry. Its structural features, potential applications, and associated research challenges make it a compound worth watching as the fields of drug discovery and pharmaceutical sciences continue to evolve. Future research will likely shed more light on its practical utility and position within the expanding universe of bioactive small molecules.